N-(isoxazol-4-yl)-2,3,4-trimethoxybenzamide

• IUPAC Name: 2,3,4-trimethoxy-N-(1,2-oxazol-4-yl)benzamide
• InChI: InChI=1S/C13H14N2O5/c1-17-10-5-4-9(11(18-2)12(10)19-3)13(16)15-8-6-14-20-7-8/h4-7H,1-3H3,(H,15,16)
• InChI Key: NMFPNCDLZYBJJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)NC2=CON=C2)OC)OC
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

Isoxazole is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. They have been the subject of research in medicinal chemistry over the past decades due to their wide spectrum of biological activities and therapeutic potential.

Synthesis Analysis

The synthesis of isoxazoles has been an interesting field of study for decades. Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

The isoxazole ring contains a labile N–O bond capable of cleavage, allowing one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

Isoxazoles are especially synthetically useful due to their synthetic availability, special chemical properties, and widespread practical use. A highly regioselective method for the one-pot preparation of 3,5-disubstituted isoxazoles involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on the specific compound. The presence of various groups on the isoxazole ring can impart different properties.

Scientific Research Applications

Antimicrobial Activity

• Oxazole derivatives, including 2,3,4-trimethoxy-N-(1,2-oxazol-4-yl)benzamide , have shown promising antimicrobial properties. . Investigating its specific antimicrobial targets and mechanisms could lead to novel therapeutic agents.

Anticancer Potential

• Oxazole derivatives have been studied for their anticancer activity. Although specific data on 2,3,4-trimethoxy-N-(1,2-oxazol-4-yl)benzamide are limited, exploring its effects on cancer cell lines could reveal insights into its potential as an antitumor agent. .

COX-2 Inhibition

• The compound’s structural resemblance to COX-2 inhibitors (such as oxaprozin) suggests that it might interfere with cyclooxygenase enzymes involved in inflammation. .

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary widely depending on the specific compound and its biological activity. Many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. Isoxazoles continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use.